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Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736 Get Quote

Essential Safety and Handling Guide for 2-
Methylbutanoic Anhydride
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Methylbutanoic Anhydride
(CAS No: 1519-23-9). Adherence to these protocols is essential for ensuring laboratory safety

and minimizing risk.

Hazard Identification and Physical Properties
2-Methylbutanoic anhydride is a combustible and corrosive liquid that can cause severe skin

burns, eye damage, and respiratory irritation. It is harmful if swallowed or absorbed through the

skin and may cause an allergic skin reaction.[1][2][3][4]

Table 1: GHS Hazard Classification

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b074736?utm_src=pdf-interest
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/193070
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/108700-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL04385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cymitquimica.com/cas/1519-23-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[1]

Corrosive to Metals Category 1
H290: May be corrosive to

metals[1]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1]

Skin Corrosion/Irritation Category 1B/1C
H314: Causes severe skin

burns and eye damage[1][2][3]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[2]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[1]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[2]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[2]

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₁₀H₁₈O₃[5][6][7]

Molecular Weight 186.25 g/mol [5][6]

Appearance Colorless to pale yellow liquid[4]

Boiling Point 180-182 °C/5 mmHg; 60 °C/0.2 mmHg[8]

Density 0.934 g/mL at 25 °C[8]

Flash Point 90 °C (194 °F) - closed cup[8]
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Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 2-Methylbutanoic anhydride.

The required equipment is designed to prevent exposure through inhalation, skin contact, and

eye contact.[9]

Table 3: Recommended Personal Protective Equipment

Protection Type Minimum Requirement
Recommended for High
Splash Potential

Eye & Face
Safety glasses with side

shields[10]

Chemical safety goggles and a

full face shield[8][10][11]

Hand
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)[11][12]

Elbow-length, chemical-

resistant gloves (e.g., PVC)[9]

Body
Laboratory coat or disposable

gown[11]

Chemically impervious

coveralls or suit[9]

Respiratory
Work within a certified

chemical fume hood[3]

Supplied-air respirator (SAR)

or self-contained breathing

apparatus (SCBA) for

emergencies or poor

ventilation[3][9][10]

Footwear Closed-toe shoes
Chemical-resistant safety

boots[9][12][13]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical. The following workflow outlines the

necessary steps from preparation to waste management.
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Phase 1: Preparation

Phase 2: Chemical Handling

Phase 3: Emergency Response

Phase 4: Disposal

Conduct Risk Assessment

Verify PPE Availability
(Gloves, Goggles, Coat, etc.)

Ensure Chemical Fume Hood
is Operational

Locate Emergency Shower
& Eyewash Station

Transport Chemical in
Secondary Containment

Begin Work

Dispense Carefully
Inside Fume Hood

Store in Tightly Sealed Container
in a Cool, Dry, Ventilated Area

Spill Occurs

If Spill

Label Waste Container
(Hazardous Chemical Waste)

After Use

Evacuate & Alert Others

Absorb with Inert Material
(e.g., Sand, Chemizorb®)

Collect Waste in
Sealed Container

Prepare for Disposal

Dispose via Institutional
Environmental Health & Safety (EHS)

Decontaminate Work Area
& Reusable Equipment

For Next Use

Click to download full resolution via product page

Caption: Workflow for handling 2-Methylbutanoic anhydride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b074736?utm_src=pdf-body-img
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Protocol
Preparation:

Always handle 2-Methylbutanoic anhydride within a certified chemical fume hood to

prevent inhalation of vapors.[3]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Don the appropriate PPE as detailed in Table 3.

Handling and Storage:

Keep the container tightly closed when not in use.[3]

Avoid contact with skin, eyes, and clothing.

Keep away from sources of ignition such as heat, sparks, and open flames.[1][3]

Store in a cool, dry, and well-ventilated area designated for corrosive materials.[3]

Store under an inert atmosphere and protect from moisture.[3][14]

Accidental Release and First Aid Measures
Immediate and appropriate action is vital in the event of an exposure or spill.

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated (only if safe to do so).

Control Ignition: Remove all sources of ignition.[3][15]

Contain: Wearing full PPE, absorb the spill with an inert, dry material such as sand, earth, or

a commercial sorbent.[1][3][14] Do not use combustible materials or water.
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Collect: Carefully collect the absorbed material into a suitable, closed, and labeled container

for hazardous waste disposal.[3][15]

Decontaminate: Clean the affected area thoroughly.

Table 4: First Aid Procedures

Exposure Route Action

Inhalation

Move the person to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[1][3]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of

water for at least 15 minutes. Seek immediate

medical attention.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention from an

ophthalmologist.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3][15]

Disposal Plan
All waste materials must be treated as hazardous.

Waste Chemical: Do not dispose of 2-Methylbutanoic anhydride down the drain. Collect in

its original container or a suitable, labeled hazardous waste container.[1]
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Contaminated Materials: Any materials used for spill cleanup (absorbents, gloves, etc.) must

be placed in a sealed, labeled container for hazardous waste.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office, following all local, state, and federal regulations.[1] Handle uncleaned

containers as you would the product itself.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074736#personal-protective-equipment-for-handling-
2-methylbutanoic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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